Cas no 132769-76-7 (anthracen-9-ylmethyl hydrogen sulfate)

• Product name: anthracen-9-ylmethyl hydrogen sulfate
• CAS No: 132769-76-7
• MF: C₁₅H₁₂O₄S
• MW: 288.31838
• CID: 1231720
• PubChem ID: 179885

anthracen-9-ylmethyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• anthracen-9-ylmethyl hydrogen sulfate
• 9-anthracenemethanol, hydrogen sulfate
• 9-Anthrylmethyl hydrogen sulfate
• 9-sulfooxymethylanthracene
• 132769-76-7
• DTXSID30157758
• 9-Anthrylmethylsulfate

• Inchi： InChI=1S/C15H12O4S/c16-20(17,18)19-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2,(H,16,17,18)
• InChI Key： QTWSHOHUSMETTJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC=CC3=C2COS(=O)(=O)O

Computed Properties

• Exact Mass: 288.04566
• Monoisotopic Mass: 288.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6